Cas no 2344685-48-7 (Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride)

Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate hydrochloride is a protected azetidine derivative commonly employed in medicinal chemistry and organic synthesis. The tert-butyloxycarbonyl (Boc) group provides stability and selective deprotection under mild acidic conditions, facilitating further functionalization. The methoxyamino moiety enhances reactivity in nucleophilic substitution and cyclization reactions, making it a versatile intermediate for heterocycle formation. The hydrochloride salt improves solubility and handling in polar solvents. This compound is particularly useful in the synthesis of biologically active molecules, including pharmaceuticals and agrochemicals, due to its rigid azetidine scaffold, which can influence conformational and pharmacokinetic properties. Its high purity and well-defined reactivity profile ensure reliable performance in complex synthetic routes.
Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride structure
2344685-48-7 structure
Product Name:Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride
CAS No:2344685-48-7
MF:C9H19ClN2O3
MW:238.711761713028
CID:6008734
PubChem ID:139022434
Update Time:2025-05-26

Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride
    • 2344685-48-7
    • EN300-7426238
    • tert-butyl 3-(methoxyamino)azetidine-1-carboxylate hydrochloride
    • Inchi: 1S/C9H18N2O3.ClH/c1-9(2,3)14-8(12)11-5-7(6-11)10-13-4;/h7,10H,5-6H2,1-4H3;1H
    • InChI Key: GROKKPJCVQKFCK-UHFFFAOYSA-N
    • SMILES: Cl.O(C(C)(C)C)C(N1CC(C1)NOC)=O

Computed Properties

  • Exact Mass: 238.1084202g/mol
  • Monoisotopic Mass: 238.1084202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 207
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 50.8Ų

Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride Pricemore >>

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Additional information on Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride

Recent Advances in the Study of Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride (CAS: 2344685-48-7)

The compound Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride (CAS: 2344685-48-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique azetidine ring and tert-butyl carbamate group, serves as a versatile intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel therapeutics targeting neurological disorders and infectious diseases.

One of the key areas of interest is the role of this compound in the synthesis of small-molecule inhibitors. Researchers have demonstrated its utility in the construction of pharmacophores that interact with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). The presence of the methoxyamino group enhances the molecule's ability to form hydrogen bonds, thereby improving binding affinity and selectivity. Recent publications in journals like the Journal of Medicinal Chemistry highlight its use in optimizing lead compounds for improved pharmacokinetic properties.

In addition to its synthetic applications, Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride has been investigated for its potential as a scaffold in fragment-based drug design (FBDD). A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this scaffold into a series of fragments that exhibited promising activity against bacterial efflux pumps. The study emphasized the compound's structural flexibility, which allows for easy modification to enhance bioactivity and reduce toxicity.

Another notable advancement is the use of this compound in the development of prodrugs. Its hydrochloride salt form improves solubility, making it an attractive candidate for oral formulations. Recent preclinical studies have shown that derivatives of this compound can be effectively converted into active metabolites in vivo, offering potential for treating conditions such as chronic pain and inflammation. These findings were presented at the 2024 American Chemical Society (ACS) National Meeting, underscoring the compound's growing relevance in translational research.

Despite these promising developments, challenges remain in optimizing the synthetic routes for large-scale production. A 2023 review in Organic Process Research & Development discussed the need for greener and more efficient methodologies to reduce costs and environmental impact. Researchers are exploring catalytic processes and flow chemistry techniques to address these issues, with preliminary results indicating significant improvements in yield and purity.

In conclusion, Tert-butyl 3-(methoxyamino)azetidine-1-carboxylate;hydrochloride (CAS: 2344685-48-7) represents a valuable tool in modern drug discovery. Its versatility as a synthetic intermediate and scaffold, combined with its favorable physicochemical properties, positions it as a key player in the development of next-generation therapeutics. Ongoing research aims to further elucidate its potential and overcome existing limitations, paving the way for its broader application in the pharmaceutical industry.

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